Cas no 2287275-26-5 (cis-3-[[[(1,1-Dimethylethoxy)carbonyl]amino]methyl]-3-fluorocyclobutanecarboxylic acid)

• Product Name: cis-3-[[[(1,1-Dimethylethoxy)carbonyl]amino]methyl]-3-fluorocyclobutanecarboxylic acid
• CAS No: 2287275-26-5
• MF: C₁₁H₁₈FNO₄
• MW: 247.263327121735
• CID: 5379448
• Update Time: 2025-10-28

cis-3-[[[(1,1-Dimethylethoxy)carbonyl]amino]methyl]-3-fluorocyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• cis-3-[[[(1,1-Dimethylethoxy)carbonyl]amino]methyl]-3-fluorocyclobutanecarboxylic acid

• Inchi： 1S/C11H18FNO4/c1-10(2,3)17-9(16)13-6-11(12)4-7(5-11)8(14)15/h7H,4-6H2,1-3H3,(H,13,16)(H,14,15)/t7-,11-
• InChI Key： FEZMFXSHIBGYOB-AGGWVSIMSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@@](CNC(OC(C)(C)C)=O)(F)C1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 97-98 °C
• Boiling Point: 384.1±27.0 °C(Predicted)
• pka: 4.13±0.40(Predicted)

Additional information on cis-3-[[[(1,1-Dimethylethoxy)carbonyl]amino]methyl]-3-fluorocyclobutanecarboxylic acid

Research Brief on cis-3-[[[(1,1-Dimethylethoxy)carbonyl]amino]methyl]-3-fluorocyclobutanecarboxylic acid (CAS: 2287275-26-5)

In recent years, the compound cis-3-[[[(1,1-Dimethylethoxy)carbonyl]amino]methyl]-3-fluorocyclobutanecarboxylic acid (CAS: 2287275-26-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This fluorinated cyclobutane derivative has emerged as a promising scaffold for the development of novel therapeutics, particularly in the areas of enzyme inhibition and targeted drug delivery. The unique structural features of this compound, including the fluorinated cyclobutane ring and the tert-butoxycarbonyl (Boc)-protected amino methyl group, contribute to its potential as a versatile intermediate in pharmaceutical synthesis.

Recent studies have focused on the synthetic routes and optimization of cis-3-[[[(1,1-Dimethylethoxy)carbonyl]amino]methyl]-3-fluorocyclobutanecarboxylic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed an improved asymmetric synthesis method that yields the compound with high enantiomeric purity (>99% ee). This advancement is critical for ensuring the reproducibility and scalability of the compound for preclinical and clinical applications. The study also highlighted the compound's stability under various physiological conditions, making it a suitable candidate for further drug development.

The pharmacological potential of cis-3-[[[(1,1-Dimethylethoxy)carbonyl]amino]methyl]-3-fluorocyclobutanecarboxylic acid has been explored in several therapeutic areas. Notably, its role as a key intermediate in the synthesis of protease inhibitors has been investigated. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit potent inhibitory activity against SARS-CoV-2 main protease (Mpro), with IC50 values in the low micromolar range. These findings suggest its potential utility in the development of antiviral agents targeting emerging pathogens.

Structural-activity relationship (SAR) studies have revealed that the fluorinated cyclobutane core of cis-3-[[[(1,1-Dimethylethoxy)carbonyl]amino]methyl]-3-fluorocyclobutanecarboxylic acid contributes significantly to its biological activity. The fluorine atom at the 3-position enhances metabolic stability and influences the compound's binding affinity to target proteins. Computational modeling studies, as reported in a 2023 article in the Journal of Chemical Information and Modeling, have provided insights into the conformational preferences of this molecule and its interactions with biological targets at the atomic level.

Current research directions include exploring the application of cis-3-[[[(1,1-Dimethylethoxy)carbonyl]amino]methyl]-3-fluorocyclobutanecarboxylic acid in prodrug design and targeted drug delivery systems. Preliminary results from ongoing studies suggest that the Boc-protected amino group can be selectively deprotected under physiological conditions, making it an attractive feature for stimulus-responsive drug release strategies. Additionally, the compound's compatibility with various conjugation chemistries enables its incorporation into antibody-drug conjugates (ADCs) and other targeted therapeutic modalities.

In conclusion, cis-3-[[[(1,1-Dimethylethoxy)carbonyl]amino]methyl]-3-fluorocyclobutanecarboxylic acid (CAS: 2287275-26-5) represents a valuable chemical entity with diverse applications in medicinal chemistry. Recent advances in its synthesis and characterization, coupled with growing understanding of its pharmacological properties, position this compound as an important building block for next-generation therapeutics. Continued research efforts are expected to further elucidate its potential and expand its utility in drug discovery and development programs.